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Compound of Interest

Compound Name: Tricin-d6
Cat. No.: B15568477
Get Quote
. J

Technical Guide: Tricin-d6

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Tricin-d6, a deuterated analog of
the naturally occurring flavone, Tricin. Tricin-d6 is primarily utilized as an internal standard in
mass spectrometry-based quantitative studies. This document details its physicochemical
properties, biological activities of its non-labeled counterpart, and relevant experimental
protocols for its use and for the study of Tricin's biological effects.

Certificate of Analysis (Representative)

The following table summarizes the typical specifications for Tricin-d6. Actual values may vary
by supplier and batch.
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Parameter Specification

Product Name Tricin-d6

Appearance Light yellow to yellow solid
Molecular Formula C17HsDsO7

Molecular Weight 336.33 g/mol

Purity (by HPLC) =98%

Isotopic Purity =>99% Deuterium incorporation
Solubility Soluble in DMSO and Methanol
Storage Store at -20°C, protect from light
CAS Number 1178549-27-3 (example, may vary)

Biological Activity and Mechanism of Action of
Tricin
Tricin, the non-deuterated form of Tricin-d6, exhibits a range of biological activities, most

notably as an antiviral and anti-cancer agent. Its primary mechanism of action involves the
inhibition of Cyclin-Dependent Kinase 9 (CDK9).

Inhibition of CDK9 and Anti-HCMV Activity

Tricin has been identified as an inhibitor of human cytomegalovirus (HCMV) replication.[1] This
activity is attributed to its ability to directly inhibit CDK9, a key enzyme involved in the regulation
of transcription.[2] CDK9, as part of the positive transcription elongation factor b (P-TEFD)
complex, phosphorylates the C-terminal domain of RNA polymerase I, which is essential for
transcriptional elongation of viral genes.[2] By binding to the ATP-binding site of CDK9, Tricin
prevents this phosphorylation, thereby halting viral replication.[2]

Signaling Pathway: Tricin Inhibition of CDK9-Mediated HCMV Replication
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Tricin-d6 certificate of analysis]. BenchChem, [2026].
[Online PDF]. Available at: [https://www.benchchem.com/product/b15568477/docs#tricin-d6-
certificate-of-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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